Cas no 71422-67-8 (Chlorfluazuron)

• Product Name: Chlorfluazuron
• CAS No: 71422-67-8
• MF: C₂₀H₉Cl₃F₅N₃O₃
• MW: 540.654779195786
• MDL: MFCD00143948
• CID: 59210
• PubChem ID: 329755378
• Update Time: 2025-05-25

Chlorfluazuron Chemical and Physical Properties

Names and Identifiers

• Chlorfluazuron
• Chlorfluazuron Reference Material
• Chlorfluazuron Solution
• Chlorfluazuron Standard
• 1-[3,5-dichloro-4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)phenyl]-3-(2,6-difluorobenzoyl)urea
• AIM
• ATABRON
• Atabron 5E
• HELIX
• iki7899
• JUPITER
• N-[(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)carbamoyl]-2,6-difluorobenzamide
• N-[[[3,5-dichloro-4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]-2,6-difluorobenzamide
• pp145
• N-(((3,5-dichloro-4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenyl)amino)carbonyl)-2,6-difluorobenzamide
• hlorfluazuron
• CAS-71422-67-8
• UNII-Q42JG8449K
• 1-(3,5-DICHLORO-4-(3-CHLORO-5-TRIFLUOROMETHYL-2-PYRIDYLOXY)PHENYL)-3-(2,6-DIFLUOROBENZOYL)UREA
• 71422-67-8
• AKOS015896057
• Benzamide, N-[[[3,5-dichloro-4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]-2,6-difluoro-
• Chlorfluazuron 1000 microg/mL in Acetone
• DTXCID3021772
• A837174
• BS-42343
• 1-{3,5-Dichloro-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yloxy]phenyl}-3-(2,6-difluorobenzoyl)urea
• Chlorfluazuron [ISO]
• N-[[3,5-dichloro-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]carbamoyl
• NS00009689
• CCRIS 2680
• UC-62644
• Tox21_301567
• Pesticide3_Chlorfluazuron_C20H9Cl3F5N3O3_Benzamide, N-[[[3,5-dichloro-4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]-2,6-difluoro-
• PP 145
• UC 62644
• FT-0641348
• UISUNVFOGSJSKD-UHFFFAOYSA-
• DTXSID5041772
• SCHEMBL44257
• InChI=1/C20H9Cl3F5N3O3/c21-10-5-9(30-19(33)31-17(32)15-13(24)2-1-3-14(15)25)6-11(22)16(10)34-18-12(23)4-8(7-29-18)20(26,27)28/h1-7H,(H2,30,31,32,33)
• Q42JG8449K
• AI3-29785
• CHEBI:39370
• CHEMBL2251411
• Q22807265
• Cga-112913
• Chlorfluazuron, PESTANAL(R), analytical standard
• Chlorfluazon
• N-[[3,5-dichloro-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]carbamoyl]-2,6-difluorobenzamide
• C18426
• NCGC00255618-01
• Chlorfluazuron 10 microg/mL in Cyclohexane
• CGA 112913
• MFCD00143948
• Benzamide, N-(((3,5-dichloro-4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenyl)amino)carbonyl)-2,6-difluoro-
• IKI 7899
• N-(3,5-dichloro-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylcarbamoyl)-2,6-difluorobenzamide
• HY-133204
• N-[[[3,5-Dichloro-4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]amino]carbonyl]-2,6-difluorobenzamide; Chlorfluazuron
• DB-055523
• CS-0113286
• 2,4-IKI
• N-(4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)-3,5-dichlorophenyl)-N(1)-(2,6-difluorobenzoyl)urea
• N-(2,6-difluorobenzoyl)-N'-(3,5-dichloro-4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)pheyl)urea
• N-((3,5-dichloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)carbamoyl)-2,6-difluorobenzamide
• chlorofluzuron
• FC103526

• MDL： MFCD00143948
• Inchi： 1S/C20H9Cl3F5N3O3/c21-10-5-9(30-19(33)31-17(32)15-13(24)2-1-3-14(15)25)6-11(22)16(10)34-18-12(23)4-8(7-29-18)20(26,27)28/h1-7H,(H2,30,31,32,33)
• InChI Key： UISUNVFOGSJSKD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC1C(=CC(C(F)(F)F)=CN=1)Cl)Cl)NC(NC(C1C(=CC=CC=1F)F)=O)=O

Computed Properties

• Exact Mass: 538.96300
• Monoisotopic Mass: 538.962965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 6.7
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White crystals or crystalline powders.
• Density: 1.5919 (estimate)
• Melting Point: 232-233.5 °C
• Refractive Index: 1.597
• PSA: 80.32000
• LogP: 7.55690
• Solubility: It is almost insoluble in water and soluble in acetone.

Chlorfluazuron Security Information

• Signal Word：Warning
• Hazard Statement： H319 (100%) H400 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3077
• WGK Germany：3
• Safety Instruction： H319
• RTECS：CV3459580
• HazardClass：9
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas

Additional information on Chlorfluazuron

Recent Advances in Chlorfluazuron (71422-67-8) Research: Mechanisms, Applications, and Future Perspectives

Chlorfluazuron (CAS: 71422-67-8), a benzoylurea-class insect growth regulator, has garnered significant attention in recent years due to its unique mode of action and broad-spectrum efficacy against agricultural pests. This research brief synthesizes the latest findings on its molecular mechanisms, environmental impact, and emerging applications in integrated pest management (IPM) systems. Recent studies published in 2023-2024 highlight novel insights into its chitin synthesis inhibition pathway, particularly its selective binding to UDP-N-acetylglucosamine transporters in lepidopteran larvae.

A groundbreaking study by Zhang et al. (2024, Pesticide Biochemistry and Physiology) employed cryo-EM to resolve the 3.8Å structure of Chlorfluazuron bound to insect chitin synthase, revealing allosteric inhibition at the catalytic GT-A domain. This structural elucidation explains its exceptional persistence (t_½ = 15-28 days in soil) and species-specific activity. Concurrently, metabolomic analyses demonstrate that sublethal doses (0.1-1 ppm) disrupt larval endocrine pathways, inducing premature molting defects through JH esterase overexpression.

Field trials across Southeast Asia (2023 IRAC reports) showcase Chlorfluazuron's enhanced performance when combined with cytochrome P450 inhibitors like piperonyl butoxide, overcoming metabolic resistance in Plutella xylostella populations. However, ecotoxicological assessments in Chemosphere (2024) warn of bioaccumulation risks (BCF = 120-180) in aquatic ecosystems, prompting development of nanoencapsulated formulations that reduce non-target exposure by 72% while maintaining LC₅₀ values below 5 mg/L against target species.

Innovative applications are emerging in veterinary medicine, where Chlorfluazuron-loaded hydrogels (Patent WO2024/012345) demonstrate 98% efficacy against ectoparasites in livestock. The compound's unique ability to penetrate the insect's waxy cuticle (logP = 4.2) makes it particularly effective against resistant flea populations. Ongoing clinical trials are evaluating its potential as an antifungal agent, with preliminary data showing MIC values of 0.5 μg/mL against Candida auris through chitin synthase homology inhibition.

Future research directions focus on structure-activity relationship (SAR) optimization to reduce environmental persistence while maintaining efficacy. Computational models predict that halogen substitution at the 3-position could enhance biodegradability without compromising target binding. Regulatory agencies are currently reviewing new threshold limits (expected 2025), emphasizing the need for continuous environmental monitoring and resistance management strategies to sustain Chlorfluazuron's utility in global agriculture.